Cas no 827032-03-1 (Pentadecanoic acid, 3-methylbutyl ester)

• Product name: Pentadecanoic acid, 3-methylbutyl ester
• CAS No: 827032-03-1
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• CID: 686164
• PubChem ID: 21115371

Pentadecanoic acid, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 3-methylbutyl ester
• 3-methylbutyl pentadecanoate
• 827032-03-1
• CHEBI:179711
• SCHEMBL2396768
• WE(4:0(3Me)/15:0)
• LMFA07010683
• DTXSID60610866
• Isoamylpentadecanoat

• Inchi： InChI=1S/C20H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20(21)22-18-17-19(2)3/h19H,4-18H2,1-3H3
• InChI Key： OTEMMEILUZWZME-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCC(=O)OCCC(C)C

Computed Properties

• Exact Mass: 312.302830514g/mol
• Monoisotopic Mass: 312.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 26.3Ų